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Compound of Interest

Compound Name: N-Xantphos

Cat. No.: B122200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Xantphos, a bulky biaryl phosphine ligand, has emerged as a powerful tool in modern

organic synthesis, particularly in the realm of palladium-catalyzed cross-coupling reactions. Its

unique structural and electronic properties enable challenging chemical transformations with

high efficiency and selectivity, making it an invaluable asset in the synthesis of complex

molecules, including active pharmaceutical ingredients. This technical guide provides an in-

depth overview of N-Xantphos, including its fundamental properties, detailed experimental

protocols for its application, and a visualization of its role in catalytic cycles.

Core Properties of N-Xantphos
A comprehensive understanding of the physicochemical properties of N-Xantphos is essential

for its effective application in catalysis. The key quantitative data for this ligand are summarized

in the table below.
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Property Value Reference

CAS Number 261733-18-0 [1][2]

Molecular Weight 551.55 g/mol [1][2]

Linear Formula C₃₆H₂₇NOP₂ [1]

Synonyms

NiXantphos, 4,5-

Bis(diphenylphosphino)-9,9-

dimethyl-9H-xanthene

Melting Point 256-262 °C

Storage Temperature 2-8 °C

Applications in Palladium-Catalyzed Cross-Coupling
Reactions
N-Xantphos is renowned for its efficacy as a supporting ligand in a variety of palladium-

catalyzed cross-coupling reactions. It is particularly effective in facilitating the formation of

carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds, which are fundamental transformations

in the synthesis of numerous organic compounds.

One of the most significant applications of N-Xantphos is in the Buchwald-Hartwig amination, a

powerful method for the formation of C-N bonds via the coupling of aryl halides or triflates with

amines. The unique steric and electronic properties of N-Xantphos allow for the efficient

coupling of a wide range of substrates, including challenging unactivated aryl chlorides, often at

room temperature.[3]

Furthermore, N-Xantphos has proven to be a superior ligand in deprotonative cross-coupling

processes (DCCP). This methodology involves the coupling of an aryl halide with a weakly

acidic C-H bond, a transformation that is notoriously difficult to achieve with high selectivity. The

Pd/N-Xantphos catalytic system has demonstrated remarkable efficiency in these reactions,

enabling the synthesis of complex triarylmethanes and other valuable motifs.[1][2][4][5]

Experimental Protocols
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The following protocols provide a general framework for the application of N-Xantphos in

palladium-catalyzed cross-coupling reactions. It is important to note that optimization of

reaction conditions (e.g., catalyst loading, base, solvent, temperature) may be necessary for

specific substrates.

General Procedure for Buchwald-Hartwig Amination of
Aryl Chlorides
This protocol is a representative example for the C-N cross-coupling of an aryl chloride with an

amine using the Pd/N-Xantphos catalytic system.

Materials:

Palladium(II) acetate (Pd(OAc)₂)

N-Xantphos

Aryl chloride

Amine

Potassium bis(trimethylsilyl)amide (KHMDS) or Sodium tert-butoxide (NaOtBu)

Anhydrous tetrahydrofuran (THF) or other suitable solvent (e.g., toluene, dioxane)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add

Pd(OAc)₂ (e.g., 0.05 - 2 mol%) and N-Xantphos (e.g., 0.1 - 4 mol%).

Add the aryl chloride (1.0 equiv) and the amine (1.2 - 1.5 equiv).

Add the base (e.g., KHMDS or NaOtBu, 1.5 - 2.0 equiv).

Add the anhydrous solvent (e.g., THF) to achieve the desired concentration.
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Stir the reaction mixture at room temperature or heat as required. Monitor the reaction

progress by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

Upon completion, quench the reaction with water or a saturated aqueous solution of

ammonium chloride.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate,

dichloromethane).

Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired N-aryl

amine.

Visualizing the Catalytic Cycle
The following diagram illustrates a simplified catalytic cycle for a palladium-catalyzed cross-

coupling reaction, highlighting the key steps where the N-Xantphos ligand plays a crucial role.
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Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.
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The following diagram illustrates a general experimental workflow for a palladium-catalyzed

cross-coupling reaction using N-Xantphos.
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Caption: General workflow for a Pd-catalyzed cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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